4-[2-(2-furylmethylene)hydrazino]-4-oxo-N-phenylbutanamide

• IUPAC Name: N'-[(E)-furan-2-ylmethylideneamino]-N-phenylbutanediamide
• InChI: InChI=1S/C15H15N3O3/c19-14(17-12-5-2-1-3-6-12)8-9-15(20)18-16-11-13-7-4-10-21-13/h1-7,10-11H,8-9H2,(H,17,19)(H,18,20)/b16-11+
• InChI Key: OEPSQXHEMMARFD-LFIBNONCSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CCC(=O)NN=CC2=CC=CO2
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)CCC(=O)N/N=C/C2=CC=CO2
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 4-[2-(2-furylmethylene)hydrazino]-4-oxo-N-phenylbutanamide involves decyclization reactions under specific conditions. For instance, decyclization of N′-[5-R-2-oxofuran-3(2H)-ylidene]-2-(phenylamino)benzohydrazides in the presence of heterocyclic amines leads to the formation of related N-hetaryl-4-R-4-oxo-2-[2-(phenylamino)benzoyl]hydrazinylidenebutanamides, showcasing a method to synthesize complex hydrazinylidenebutanamides with potential antinociceptive and anti-inflammatory activities (Kizimova et al., 2019).

Molecular Structure Analysis

The structure and molecular interactions of related compounds have been extensively studied. For example, a molecular complex involving 2-[4-(dimethylamino)phenylimino]-3-oxo-N-phenylbutanamide and N,N-dimethyl-4-nitrosoaniline reveals hydrogen bonding and π-π* interactions, which are crucial for understanding the stability and reactivity of such molecules (Lewiński, Nitek, & Milart, 1993).

Chemical Reactions and Properties

The chemical behavior of 4-[2-(2-furylmethylene)hydrazino]-4-oxo-N-phenylbutanamide can be inferred from reactions involving similar structures. For instance, reactions of bromine and lead tetra-acetate with 2-(substituted hydrazino)-5-phenyl-1,3,4-oxadiazoles demonstrate the potential for cyclization and the formation of new ring systems, indicative of the reactivity of hydrazinyl compounds (Butler, Lambe, & Scott, 1972).

Physical Properties Analysis

Physical properties such as crystal structure and hydrogen bonding patterns are essential for understanding the behavior of chemical compounds. The crystal structure of N-{(1Z)-3-oxo-1-(thiophen-2-yl)-3-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]prop-1-en-2-yl}benzamide, a structurally related compound, highlights the importance of N–H⋅⋅⋅O and C–H⋅⋅⋅O hydrogen bonds in stabilizing the crystal structure, which may parallel the physical properties of 4-[2-(2-furylmethylene)hydrazino]-4-oxo-N-phenylbutanamide (Kumar et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with nucleophiles, of compounds structurally related to 4-[2-(2-furylmethylene)hydrazino]-4-oxo-N-phenylbutanamide, can be deduced from studies on similar compounds. For example, the synthesis of C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl bromide and its reactions with nucleophiles demonstrate the versatile reactivity and potential for further functionalization of such molecules (Hassaneen et al., 1991).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. All sales are final. The safety and hazards associated with this compound are not well-documented.